2-(2-iodobenzoyl)-N-(3-methoxypropyl)hydrazinecarbothioamide

• IUPAC Name: 1-[(2-iodobenzoyl)amino]-3-(3-methoxypropyl)thiourea
• InChI: InChI=1S/C12H16IN3O2S/c1-18-8-4-7-14-12(19)16-15-11(17)9-5-2-3-6-10(9)13/h2-3,5-6H,4,7-8H2,1H3,(H,15,17)(H2,14,16,19)
• InChI Key: DNXDMNCRRBATDG-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=S)NNC(=O)C1=CC=CC=C1I
• Molecular Formula: C12H16IN3O2S
• Molecular Weight: 393.25 g/mol

Description

2-(2-iodobenzoyl)-N-(3-methoxypropyl)hydrazinecarbothioamide, also known as IB-MECA, is a synthetic compound that has been widely used in scientific research. It belongs to the class of adenosine A3 receptor agonists and has been found to have potential therapeutic applications in various diseases.

Mechanism of Action

2-(2-iodobenzoyl)-N-(3-methoxypropyl)hydrazinecarbothioamide exerts its effects by binding to the adenosine A3 receptor, which is a G protein-coupled receptor. Activation of the adenosine A3 receptor leads to the activation of various signaling pathways such as the MAPK/ERK pathway and the PI3K/Akt pathway. These pathways are involved in various cellular processes such as cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. In addition, this compound has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

2-(2-iodobenzoyl)-N-(3-methoxypropyl)hydrazinecarbothioamide has several advantages for lab experiments. It is a highly specific agonist for the adenosine A3 receptor and has been extensively studied in various in vitro and in vivo models. However, this compound has some limitations as well. It has poor solubility in water and requires the use of organic solvents for its preparation. In addition, this compound has a short half-life and requires frequent administration for its therapeutic effects.

Future Directions

There are several future directions for the research on 2-(2-iodobenzoyl)-N-(3-methoxypropyl)hydrazinecarbothioamide. One of the areas of research is the development of more potent and selective adenosine A3 receptor agonists. Another area of research is the investigation of the potential therapeutic applications of this compound in various diseases such as Alzheimer's disease and Parkinson's disease. Furthermore, the use of this compound in combination with other drugs for the treatment of cancer and inflammation is also an area of interest for future research.
Conclusion
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. It exerts its effects by binding to the adenosine A3 receptor and activating various signaling pathways. This compound has been found to have anti-inflammatory, anti-tumor, and neuroprotective effects. However, it has some limitations such as poor solubility and short half-life. Future research on this compound will focus on the development of more potent and selective adenosine A3 receptor agonists and the investigation of its potential therapeutic applications in various diseases.

Scientific Research Applications

2-(2-iodobenzoyl)-N-(3-methoxypropyl)hydrazinecarbothioamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been found to have anti-inflammatory, anti-tumor, and neuroprotective effects.